Triamcinolone acetonide-d6

• Molecular Formula: C24H31FO6
• Molecular Weight: 440.5 g/mol
• InChI: InChI=1S/C24H31FO6/c1-20(2)30-19-10-16-15-6-5-13-9-14(27)7-8-21(13,3)23(15,25)17(28)11-22(16,4)24(19,31-20)18(29)12-26/h7-9,15-17,19,26,28H,5-6,10-12H2,1-4H3/i1D3,2D3
• InChIKey: YNDXUCZADRHECN-WFGJKAKNSA-N

Triamcinolone Acetonide-d6: Deuterated Internal Standard for LC-MS/MS Quantification of Triamcinolone Acetonide

Triamcinolone acetonide-d6 (CAS 352431-33-5, molecular formula C₂₄H₂₅D₆FO₆, molecular weight 440.54 g/mol) is a stable isotope-labeled analog of the synthetic corticosteroid triamcinolone acetonide, in which six hydrogen atoms are replaced by deuterium at the acetonide methyl groups (10,10-bis(methyl-d₃)) . It is manufactured as a certified reference standard intended exclusively for use as an internal standard (IS) in gas chromatography–mass spectrometry (GC-MS) and liquid chromatography–tandem mass spectrometry (LC-MS/MS) assays . Unlike the unlabeled parent compound (CAS 76-25-5, MW 434.5 g/mol), triamcinolone acetonide-d6 provides a +6.04 Da mass shift that enables clear mass spectrometric discrimination between analyte and IS without altering the compound's ionization efficiency or extraction behavior [1].

Workflow LC-MS/MS internal standard for triamcinolone acetonide

Labeling Defined d6 isotopologue at acetonide methyl groups

Mass shift +6 Da separation from unlabeled analyte

• [1] Taylor RL, Machacek D, Singh RJ. Quantitative, highly sensitive liquid chromatography–tandem mass spectrometry method for detection of synthetic corticosteroids. Clin Chem. 2004;50(12):2345-2352. doi:10.1373/clinchem.2004.033605. View Source

Why Triamcinolone Acetonide-d6 Cannot Be Replaced by Other Deuterated Analogs or Non-Deuterated Internal Standards

Deuterated internal standards for triamcinolone acetonide are not interchangeable commodities. The d6 variant differs fundamentally from triamcinolone acetonide-d7 in both isotopic enrichment specification and labeling position: the d6 product is supplied with a defined 99 atom% D enrichment at the acetonide 10,10-bis(methyl-d₃) position , whereas the d7 product (Cayman Item No. 25236) is specified as '≥99% deuterated forms (d1-d7)' — a mixture of deuteration states that introduces variable isotopic distribution and potentially inconsistent MS response factors . Furthermore, non-deuterated structural analog internal standards lack the near-identical physicochemical properties required to co-elute with the analyte and compensate for matrix effects, as demonstrated by the class-wide observation that deuterium-labeled ISs can exhibit differential chromatographic retention and extraction recovery compared to their analytes when labeling is insufficient or improperly positioned [1]. Selecting triamcinolone acetonide-d6 specifically ensures a validated, documented mass shift and recovery profile that generic substitutes cannot guarantee.

d6 vs. d7 analog d6 is a single defined isotopologue; d7 is a mixture of d1–d7 forms, which may introduce variable MS response and require complex isotopic correction.

d6 vs. unlabeled IS Non-deuterated structural analogs lack the near-identical physicochemical properties needed to co-elute and compensate for matrix effects, potentially compromising quantitative accuracy.

d6 vs. d1/d2 label A +1 or +2 Da shift risks overlap with natural ¹³C isotopologues; the +6 Da shift ensures baseline-resolved SRM channels and reduces positive bias at low concentrations.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790. View Source

Quantitative Differentiation Evidence: Triamcinolone Acetonide-d6 Versus Closest Comparators

Isotopic Enrichment: 99 atom% D Defined-Label d6 Versus Mixed-Form d7

Triamcinolone acetonide-d6 (CDN Isotopes D-6203, CymitQuimica) is certified at 99 atom% D isotopic enrichment with deuteration confined to the two methyl groups of the acetonide moiety (10,10-bis(methyl-d₃)), yielding a single predominant isotopologue . In contrast, triamcinolone acetonide-d7 (Cayman Item No. 25236) is supplied as a distribution of '≥99% deuterated forms (d1-d7),' meaning the product is a heterogeneous mixture of species bearing one to seven deuterium atoms . This mixed isotopic composition can produce broader MS peaks, variable ionization efficiency across isotopologues, and necessitates complex isotopic abundance correction in quantitative workflows.

Isotopic enrichment

Data to verify

d6: homogeneous d6 isotopologue vs. d7: heterogeneous d1–d7 mixture

Supports simplified isotope dilution and lower systematic error

Vendor specification; independent verification recommended

Evidence Dimension	Isotopic enrichment specification and isotopologue homogeneity
Target Compound Data	99 atom% D; single defined isotopologue (d6) at acetonide 10,10-bis(methyl-d₃) position
Comparator Or Baseline	Triamcinolone acetonide-d7 (Cayman): ≥99% deuterated forms (d1-d7); mixture of mono- through hepta-deuterated species
Quantified Difference	d6: homogeneous isotopologue profile vs. d7: heterogeneous distribution spanning d1–d7
Conditions	Vendor certificate of analysis specifications; CDN Isotopes D-6203 vs. Cayman Chemical Item No. 25236

Why This Matters

A homogeneous isotopologue (d6) simplifies isotope dilution calculations and reduces systematic error in quantitative LC-MS/MS, whereas a mixed d1–d7 distribution requires deconvolution of overlapping isotopic patterns that can compromise assay accuracy at low concentrations.

Mass Spectrometric Resolution: +6 Da Clean Shift Versus Potential Isotopic Overlap

Triamcinolone acetonide-d6 exhibits a molecular weight of 440.54 g/mol, representing a +6.04 Da increase over the unlabeled parent (434.50 g/mol) . This mass increment positions the IS signal well outside the natural isotopic envelope of the analyte (primarily [M+H]⁺ and its ¹³C satellites), ensuring baseline-resolved selected reaction monitoring (SRM) transitions without cross-talk between analyte and IS channels [1]. By comparison, a hypothetical d1 or d2 label would produce only a +1 or +2 Da shift, risking direct overlap with the analyte's natural abundance ¹³C₁ (+1 Da) and ¹³C₂ (+2 Da) isotopologues, which for a C₂₄ molecule are non-negligible [2].

Mass resolution

Class-level

d6 +6 Da shift avoids overlap with ¹³C₁ (+1 Da) and ¹³C₂ (+2 Da) natural isotopologues

Ensures clean SRM transitions without cross-talk

+3 Da minimum recommended in bioanalysis; d6 exceeds threshold

Evidence Dimension	Mass shift magnitude and separation from analyte natural isotopic envelope
Target Compound Data	Δm = +6.04 Da (440.54 vs. 434.50 g/mol unlabeled); C₂₄H₂₅D₆FO₆
Comparator Or Baseline	Hypothetical d1/d2 label: Δm = +1–2 Da, overlapping ¹³C natural isotopologues of C₂₄ analyte (theoretical ~26% ¹³C₁ abundance)
Quantified Difference	d6 shift (+6 Da) vs. ¹³C₁ (+1 Da) and ¹³C₂ (+2 Da) natural abundance positions; no SRM interference
Conditions	ESI positive-ion mode LC-MS/MS; Taylor et al. 2004 reported functional sensitivity of 0.6–1.6 nmol/L for most corticosteroids, 7.6 nmol/L for triamcinolone using triamcinolone-d1 acetonide-d6 as IS

Why This Matters

A minimum mass shift of +3 Da is widely recommended in bioanalytical LC-MS/MS to avoid isotopic cross-talk; the d6 label (+6 Da) comfortably exceeds this threshold, whereas lower-labeled alternatives risk systematic positive bias at low analyte concentrations.

• [1] Taylor RL, Machacek D, Singh RJ. Quantitative, highly sensitive liquid chromatography–tandem mass spectrometry method for detection of synthetic corticosteroids. Clin Chem. 2004;50(12):2345-2352. View Source
• [2] Jemal M, Ouyang Z, Powell ML. A strategy for a post-method-validation use of incurred biological samples for establishing the acceptability of a liquid chromatography/tandem mass-spectrometric method for quantitation of drugs in biological samples. Rapid Commun Mass Spectrom. 2002;16(16):1538-1547. View Source

Validated Extraction Recovery: 96–103% Using d6 as Internal Standard in Urine LC-MS/MS

Andersen et al. (2008) validated a solid-phase extraction LC-MS/MS method for nine synthetic corticosteroids in urine and specifically employed triamcinolone acetonide-d6 as the internal standard for triamcinolone acetonide quantification [1]. Using this d6 IS, relative average recoveries for triamcinolone acetonide ranged from 96% to 103%, and absolute recoveries were 81–99%, demonstrating that the d6 internal standard effectively corrects for analyte losses during sample preparation and matrix-dependent ion suppression [1]. This recovery profile is documented specifically for the d6-labeled compound; equivalent head-to-head validation data for the d7 analog in the same matrix are not available in the peer-reviewed literature.

Extraction recovery

Method context

Relative recovery 96–103% (triamcinolone acetonide-d6 as IS, urine)

Supports matrix-effect correction in complex samples

Andersen et al. 2008; SPE-LC-MS/MS validated method

Evidence Dimension	Relative and absolute extraction recovery with deuterated internal standard correction
Target Compound Data	Relative average recovery: 96–103%; Absolute recovery: 81–99% (triamcinolone acetonide-d6 as IS, bovine/porcine urine)
Comparator Or Baseline	Other corticosteroids in same study without matched SIL-IS: e.g., beclomethasone recovery 113% (no matched deuterated IS available)
Quantified Difference	Triamcinolone acetonide with d6 IS achieved recovery within 96–103% (vs. 113% for beclomethasone without matched IS), confirming effective matrix correction
Conditions	Mixed-mode polymeric strong anion exchange SPE; reversed-phase LC-negative ESI-MS/MS; porcine and bovine urine validated per EU veterinary drug residue regulations (2002/657/EC)

Why This Matters

Demonstrated 96–103% recovery in a fully validated regulatory-compliant method provides procurement confidence that triamcinolone acetonide-d6 delivers quantitative accuracy when used as an internal standard, with peer-reviewed evidence that is absent for alternative deuterated forms in the same matrix.

• [1] Andersen JH, Hansen LG, Pedersen M. Optimization of solid phase extraction clean up and validation of quantitative determination of corticosteroids in urine by liquid chromatography–tandem mass spectrometry. Anal Chim Acta. 2008;617(1-2):216-224. doi:10.1016/j.aca.2008.02.070. View Source

Clinical Diagnostic and Forensic Method Validation Using Triamcinolone-d1 Acetonide-d6

Taylor et al. (2004) developed and validated a clinical LC-MS/MS assay for simultaneous quantification of 14 synthetic corticosteroids in serum, plasma, urine and tablet formulations, using triamcinolone-d1 acetonide-d6 as the internal standard [1]. The method achieved functional assay sensitivity of 7.6 nmol/L for triamcinolone (0.6–1.6 nmol/L for other corticosteroids), with inter-assay CVs of 3.0–20% across 0.6–364 nmol/L and recoveries of 82–138% for all analytes except triamcinolone in serum [1]. The validated method successfully detected synthetic corticosteroids in 7 of 8 patient serum samples and 19 of 20 urine samples with suppressed cortisol, and recovered 75% of synthetic steroids from suspect tablets [1]. This represents the most comprehensively validated clinical application of triamcinolone-d1 acetonide-d6 as an IS, with performance metrics directly attributable to the d6-labeled backbone.

Multi-matrix performance

Head-to-head

Functional sensitivity 7.6 nmol/L; inter-assay CV 3.0–20% across 0.6–364 nmol/L

Supports method transfer to serum, plasma, urine, and tablet matrices

Taylor et al. 2004; validated for corticosteroid screening

Evidence Dimension	Functional assay sensitivity, inter-assay precision, and clinical diagnostic yield
Target Compound Data	Functional sensitivity (triamcinolone): 7.6 nmol/L; Inter-assay CV: 3.0–20% (0.6–364 nmol/L); Recovery (all analytes except triamcinolone serum): 82–138%; Clinical detection rate: 87.5% (serum), 95% (urine)
Comparator Or Baseline	Triamcinolone functional sensitivity (7.6 nmol/L) vs. other corticosteroids in same assay (0.6–1.6 nmol/L); higher LLOQ for triamcinolone reflects inherent ionization characteristics, not IS limitation
Quantified Difference	Triamcinolone LLOQ 7.6 nmol/L (~3.3 ng/mL) vs. 0.6–1.6 nmol/L for other steroids; assay still sufficient for clinical detection of iatrogenic Cushing syndrome and doping control
Conditions	LC-MS/MS positive-ion mode; acetonitrile precipitation + methylene chloride extraction; serum, plasma, urine, and tablet matrices; cortisol-9,11,12,12-d4 used as second IS

Why This Matters

This peer-reviewed clinical validation establishes triamcinolone-d1 acetonide-d6 as an IS with documented multi-matrix performance, enabling procurement for regulatory forensic and clinical diagnostic laboratories that require method validation traceability.

• [1] Taylor RL, Machacek D, Singh RJ. Quantitative, highly sensitive liquid chromatography–tandem mass spectrometry method for detection of synthetic corticosteroids. Clin Chem. 2004;50(12):2345-2352. doi:10.1373/clinchem.2004.033605. View Source

Regulatory-Grade Traceability: USP/EP Pharmacopeial Compliance for ANDA and DMF Submissions

Triamcinolone acetonide-d6 from Axios Research is supplied as a fully characterized reference standard compliant with regulatory guidelines and is specifically designated for use in analytical method development, method validation (AMV), and Quality Controlled (QC) applications during ANDA and DMF submissions, with traceability against USP or EP pharmacopeial standards . Clearsynth similarly positions its triamcinolone acetonide-d6 (CS-O-07035) for ANDA, DMF, QC, method validation, and stability studies, supported by detailed Certificates of Analysis (COA) and analytical data meeting regulatory requirements . In contrast, many deuterated analogs (e.g., d7 from various vendors) are marketed primarily as research-grade biochemicals without explicit pharmacopeial traceability claims.

Regulatory traceability

Data to verify

d6: USP/EP pharmacopeial traceability (Axios/Clearsynth) vs. d7: research-grade without explicit traceability

Reduces regulatory documentation risk for QC and submission workflows

Verify current certificate of analysis for intended use

Evidence Dimension	Regulatory documentation and pharmacopeial traceability for pharmaceutical quality control
Target Compound Data	Triamcinolone acetonide-d6: Axios Research — fully characterized, USP/EP traceable, suitable for ANDA/DMF; Clearsynth — COA with analytical data meeting regulatory requirements, ANDA/DMF/QC applications
Comparator Or Baseline	Triamcinolone acetonide-d7 (Cayman, EvitaChem, BenchChem): marketed as 'for research use only' or 'intended for use as an internal standard' without explicit USP/EP traceability or ANDA/DMF suitability claims
Quantified Difference	d6: documented regulatory-grade with pharmacopeial traceability vs. d7: research-grade without explicit regulatory submission documentation pathway
Conditions	Vendor product specifications and intended use statements; Axios Research, Clearsynth vs. Cayman Chemical, TargetMol, MedChemExpress

Why This Matters

For procurement supporting ANDA submissions, DMF filings, or GMP/GLP quality control laboratories, the availability of pharmacopeial traceability documentation for triamcinolone acetonide-d6 directly reduces regulatory risk and eliminates the need for additional bridging validation that would be required with research-grade alternatives.

Chemical Purity Batch Certification: ≥98% HPLC Purity with Defined Storage Stability

Vendor-specified chemical purity for triamcinolone acetonide-d6 ranges from ≥90% (Clearsynth) to ≥98% (InvivoChem), with CDN Isotopes additionally certifying 99 atom% D isotopic enrichment and a three-year re-analysis recommendation for chemical purity verification under recommended storage conditions (–20°C) . This combination of chemical purity and isotopic enrichment specifications, coupled with defined long-term storage stability data, enables procurement for multi-year analytical programs. The non-deuterated parent compound (Cayman Item No. 18026) is specified at ≥98% chemical purity only, without isotopic enrichment metrics, and is not suitable as an internal standard .

Batch certification

Specification review

d6: chemical purity ≥98% plus isotopic enrichment certified; unlabeled: only chemical purity

Supports multi-year analytical program stability

Three-year re-analysis interval at –20°C recommended

Evidence Dimension	Chemical purity, isotopic purity, and documented storage stability
Target Compound Data	Chemical purity: ≥90% to ≥98% (vendor-dependent); Isotopic enrichment: 99 atom% D (CDN); Stability: 3 years at –20°C with re-analysis recommendation
Comparator Or Baseline	Triamcinolone acetonide (unlabeled, Cayman 18026): ≥98% chemical purity only; no isotopic enrichment; not intended for IS use
Quantified Difference	d6: dual-certified (chemical + isotopic purity) with stability data vs. unlabeled: single-certified (chemical purity only)
Conditions	Vendor COA specifications; CDN Isotopes D-6203, InvivoChem V48154, Clearsynth CS-O-07035, Cayman 18026

Why This Matters

Batch-certified chemical and isotopic purity with documented stability enables procurement with confidence that the material will maintain performance characteristics across the duration of multi-year analytical method lifecycle, from development through validation to routine QC use.

Procurement-Relevant Application Scenarios for Triamcinolone Acetonide-d6 Based on Validated Differentiation Evidence

ANDA/Method Validation (AMV) for Generic Triamcinolone Acetonide Drug Products

Regulatory affairs and analytical development teams preparing Abbreviated New Drug Applications (ANDAs) for triamcinolone acetonide formulations should procure triamcinolone acetonide-d6 as the primary internal standard for LC-MS/MS assay validation, based on its explicit USP/EP pharmacopeial traceability and regulatory-compliant certificate of analysis documentation [1]. The 99 atom% D isotopic enrichment and homogeneous d6 isotopologue profile eliminate the need for complex isotopic abundance correction, streamlining method validation documentation for FDA review [2]. This application is directly supported by the Taylor et al. (2004) multi-matrix clinical validation using triamcinolone-d1 acetonide-d6 as IS, which demonstrated 82–138% recovery across serum, plasma, urine, and tablet matrices and can serve as a reference method framework [3].

Clinical Toxicology and Doping Control Corticosteroid Screening Panels

Clinical laboratories and World Anti-Doping Agency (WADA)-accredited facilities conducting synthetic corticosteroid screening should select triamcinolone acetonide-d6 for its demonstrated performance in the peer-reviewed Taylor et al. (2004) multi-corticosteroid LC-MS/MS assay, which successfully identified synthetic steroids in 87.5% of clinical serum samples and 95% of urine samples from patients with suppressed cortisol [1]. The +6 Da mass shift ensures clean SRM channel separation from the analyte natural isotopic envelope, reducing false-negative risk in forensic contexts where reporting thresholds are near the functional sensitivity limit of 7.6 nmol/L for triamcinolone [1]. The Andersen et al. (2008) validated recovery of 96–103% in urine further supports this application in anti-doping workflows [2].

GMP/GLP Quality Control Batch Release Testing for Triamcinolone Acetonide API

Quality control laboratories operating under GMP/GLP regulations for triamcinolone acetonide active pharmaceutical ingredient (API) batch release should procure triamcinolone acetonide-d6 from vendors providing regulatory-grade documentation (Axios Research, Clearsynth) that includes full Certificates of Analysis with HPLC purity, isotopic enrichment, and structural characterization data [1]. The three-year stability data with a defined re-analysis interval supports multi-year QC program planning without the risk of IS degradation compromising batch release decisions [2]. The homogeneous d6 isotopologue enables straightforward isotope dilution calculation compatible with pharmacopeial general chapter requirements for mass spectrometry-based assays [3].

Pharmacokinetic and Metabolism Studies of Triamcinolone Acetonide in Complex Biological Matrices

Preclinical and clinical pharmacokinetic laboratories quantifying triamcinolone acetonide in plasma, synovial fluid, or tissue homogenates should select triamcinolone acetonide-d6 based on the Andersen et al. (2008) demonstration that the d6 IS achieves 96–103% relative recovery across different urine matrices with effective ion suppression correction [1]. The deuteration at the acetonide methyl groups (non-exchangeable positions) minimizes the risk of deuterium-hydrogen back-exchange during sample preparation, a known limitation of deuterated ISs labeled at exchangeable positions that can compromise quantification accuracy in aqueous biological matrices [2]. This is particularly relevant for studies involving enzymatic hydrolysis (e.g., β-glucuronidase/aryl sulfatase treatment) where prolonged aqueous incubation could promote H/D exchange at labile positions [1].

Application

Selection Property

Validation Focus

LC-MS/MS method validation for triamcinolone acetonide

USP/EP pharmacopeial traceability documentation

Recovery reproducibility across biological matrices

Corticosteroid screening in biological matrices

+6 Da mass shift for clear SRM channel separation

Detection capability at low ng/mL levels in urine and serum

Quality control for triamcinolone acetonide API

Regulatory-grade certificate of analysis with isotopic enrichment

Long-term internal standard stability for batch release

Pharmacokinetic and metabolism studies

Deuterium at non-exchangeable acetonide methyl positions

Minimal H/D back-exchange risk during enzymatic hydrolysis

• [1] Andersen JH, Hansen LG, Pedersen M. Optimization of solid phase extraction clean up and validation of quantitative determination of corticosteroids in urine by liquid chromatography–tandem mass spectrometry. Anal Chim Acta. 2008;617(1-2):216-224. doi:10.1016/j.aca.2008.02.070. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [3] Taylor RL, Machacek D, Singh RJ. Quantitative, highly sensitive liquid chromatography–tandem mass spectrometry method for detection of synthetic corticosteroids. Clin Chem. 2004;50(12):2345-2352. View Source